2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H18N4O2S/c1-29-20-13-7-5-11-18(20)24-21(28)14-30-23-26-16-9-3-2-8-15(16)22-25-17-10-4-6-12-19(17)27(22)23/h2-13H,14H2,1H3,(H,24,28)
• InChI Key: UHWPTFAYCRKKQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC3=CC=CC=C3C4=NC5=CC=CC=C5N42
• Molecular Formula: C23H18N4O2S
• Molecular Weight: 414.5 g/mol

Description

“2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-(2-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C23H18N4O2S. It has an average mass of 414.480 Da and a monoisotopic mass of 414.115051 Da. This compound is not intended for human or veterinary use and is for research use only.

Synthesis Analysis

The synthesis of similar compounds, such as benzimidazo[1,2-c]quinazoline, has been reported. The use of N-methacryloyl-2-phenylbenzoimidazoles to construct benzimidazo[1,2-c]quinazoline through various radical strategies has attracted widespread attention due to the versatility and simple preparation of raw materials, as well as the step-economy and mild reaction conditions.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a benzimidazole unit that forms dihedral angles with the benzene rings of the quinazoline and methoxyphenol units.

Chemical Reactions Analysis

The chemical reactions involving similar compounds, such as benzimidazo[1,2-c]quinazoline, have been studied. In particular, the use of N-methacryloyl-2-phenylbenzoimidazoles to construct benzimidazo[1,2-c]quinazoline through various radical strategies have attracted widespread attention.

Scientific Research Applications

Antitumor and Antimicrobial Applications

• A study on the synthesis, crystal structure, and antitumor activity of derivatives related to "2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-(2-methoxyphenyl)acetamide" against human hepatoma SMMC-7721 cells and human colon carcinoma WiDr cells shows promising results, indicating potential applications in cancer therapy (Tai, Lin, & Liang, 2019).
• Another research effort demonstrated the synthesis and evaluation of novel 3-benzyl-4(3H)quinazolinone analogues, including a derivative close to the compound , showing broad spectrum antitumor activity, which points to its utility in developing new anticancer drugs (Al-Suwaidan et al., 2016).
• In antimicrobial applications, benzimidazole derivatives incorporating triazole moieties, closely related to the compound, demonstrated activity against hepatitis C virus (HCV), suggesting a potential for developing new antiviral drugs (Youssif et al., 2016).

Synthesis and Structural Analysis

• Research on the green synthesis of N-substituted benzimidazoles, including derivatives similar to the target compound, has been reported to exhibit significant antibacterial activity against MRSA (Methicillin-resistant Staphylococcus aureus), indicating its potential as a template for developing new antibiotics (Chaudhari et al., 2020).
• The synthesis and characterization of novel N-(phenyl, benzyl, hetaryl)-2-([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)acetamides were explored for their antimicrobial activity, providing insights into the structure-activity relationship that could guide the development of novel antimicrobial agents (Antypenko et al., 2017).

Miscellaneous Applications

• A novel class of compounds, including this compound derivatives, was identified as potent and selective alpha 1-adrenoceptor antagonists and antihypertensive agents, opening avenues for therapeutic applications in cardiovascular diseases (Chern et al., 1993).